![molecular formula C9H11BrN2O B1460265 5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide CAS No. 1809161-39-4](/img/structure/B1460265.png)
5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide
Overview
Description
5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide is a chemical compound with the CAS Number: 1809161-39-4 . Its IUPAC name is 5-bromo-N,N,4-trimethylpicolinamide . The molecular weight of this compound is 243.1 .
Molecular Structure Analysis
The InChI code for 5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide is 1S/C9H11BrN2O/c1-6-4-8(9(13)12(2)3)11-5-7(6)10/h4-5H,1-3H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is stored at a temperature of 2-8°C . The country of origin is CN . The shipping temperature is room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- 5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide is involved in the synthesis of various compounds. For instance, Hirokawa, Horikawa, and Kato (2000) described its use in the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a component of a potent dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonist (Hirokawa, Horikawa, & Kato, 2000).
- Takács et al. (2012) explored its utility in a palladium-catalyzed aminocarbonylation reaction, showcasing its versatility in chemical synthesis (Takács, Czompa, Krajsovszky, Mátyus, & Kollár, 2012).
Pharmaceutical Applications
- Ismail et al. (2004) used this compound in the synthesis of a series of antiprotozoal agents, highlighting its potential in the development of new treatments for protozoal infections (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).
Material Science and Engineering
- Anuradha et al. (2014) focused on the structural characterization of a derivative of 5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide, contributing to the understanding of its properties in material science (Anuradha, Vasuki, Surendrareddy, Veerareddy, & Dubey, 2014).
Environmental and Radiological Research
- Pandey et al. (2020) explored a novel ligand functionality, including 5-bromo-N1, N3-bis(4,6-dimethylpyridin-2-yl)isophthalamide, for the efficient and selective separation of UO2^2+ and Th4+ in pyridinium based ionic liquid. This study contributes to the fields of environmental science and radiological research (Pandey, Salunkhe, Kathirvelu, Singh, & Sengupta, 2020).
Safety and Hazards
The safety information for this compound includes the following hazard statements: H315, H319, H335 . The precautionary statements include P261, P305, P351, P338 . The signal word for this compound is “Warning” and it is represented by the GHS07 pictogram .
Relevant Papers The web search results did not provide any specific peer-reviewed papers related to 5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide .
properties
IUPAC Name |
5-bromo-N,N,4-trimethylpyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O/c1-6-4-8(9(13)12(2)3)11-5-7(6)10/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWQFWKRSRUTVQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)C(=O)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-methyl-N,N-dimethylpyridine-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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